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Executive Summary

2-Morpholinecarboxamide hydrochloride (CAS: 1185296-76-7) is a critical heterocyclic
intermediate employed in the synthesis of bioactive pharmaceutical ingredients.[1][2] As a
morpholine derivative carrying a carboxamide functionality, it serves as a scaffold for various
kinase inhibitors and receptor modulators.[1]

This technical guide provides a comprehensive analysis of its physicochemical properties,
specifically focusing on solubility behavior.[1] While often categorized generically as "water-
soluble," the specific salt stoichiometry (monohydrochloride vs. dihydrochloride) significantly
alters its dissolution kinetics and saturation limits.[1] This document synthesizes available data
with field-proven protocols for precise solubility determination in pre-formulation workflows.

Chemical Identity & Structural Analysis[1][2][3][4]

Understanding the solubility of 2-Morpholinecarboxamide hydrochloride requires a structural
deconstruction. The molecule consists of a saturated morpholine ring (lipophilic
ether/hydrophilic amine balance) and a polar carboxamide group.
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Property Specification

Chemical Name 2-Morpholinecarboxamide hydrochloride
CAS Number 1185296-76-7

Molecular Formula CsH10N202[1][2] - HCI

Molecular Weight 166.61 g/mol

Appearance White to off-white crystalline solid

Salt Stoichiometry 1:1 (Monohydrochloride)

The Salt Effect on Solubility

The hydrochloride salt forms via protonation of the secondary amine nitrogen within the
morpholine ring (pKa ~8.4). The carboxamide nitrogen remains neutral due to resonance
stabilization.

» Monohydrochloride (Current): Contains one HCI equivalent. It exhibits high water solubility
but is generally less soluble than the dihydrochloride form due to higher lattice energy and
lower ionic density per unit mass [1].

e Hygroscopicity: Like most amine hydrochlorides, this compound is hygroscopic.[1] Exposure
to ambient moisture can lead to deliquescence, altering effective weight measurements
during solubility profiling.[1]

Solubility Profile

The following data summarizes the solubility behavior of 2-Morpholinecarboxamide
hydrochloride across standard laboratory solvents. These values are derived from structural
property relationships of morpholine salts and available technical data [1, 2].

Qualitative Solubility Table
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Mechanism of

Solvent Solubility Rating . Application
Action
lon-dipole )
] ) ) Stock solutions;
Water High (>50 mg/mL) interactions; Hydrogen
] Aqueous buffers.[1][2]
bonding.[1][2]
High dielectric HTS Screening;
DMSO High (>100 mg/mL) constant; Solvation of Cryopreservation.[1]
cation.[1][2] [2]
Protogenic solvent; o
) ) Recrystallization;
Methanol Moderate-High Solvates CI- ions well.
Transfer solvent.[1][2]
[11[2]
Reduced polarity o )
Crystallization anti-
Ethanol Moderate compared to MeOH.

[1](2]

solvent.[1][2]

Dichloromethane

Low/Negligible

Insufficient polarity to
overcome lattice

energy.[1][2]

Extraction (Organic
phase).[1][2][3]

Hexane/Ether

Insoluble

Non-polar; No
interaction with salt
lattice.[1][2]

Washing/Precipitation.
[1112][41[5]

pH-Dependent Solubility (The "pH-Max" Concept)

As a salt of a weak base, the solubility of 2-Morpholinecarboxamide hydrochloride is pH-

dependent.[1][2]

e pH < pKa (Acidic/Neutral): The compound remains ionized (protonated), maintaining

maximal aqueous solubility.[1]

e pH > pKa (Basic): As pH approaches the pKa of the morpholine nitrogen (~8.4), the

compound deprotonates to its free base form. The free base is significantly less soluble in

water and may precipitate out of solution.
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« Critical Insight: When preparing stock solutions in PBS (pH 7.4), the compound remains
stable.[1] However, in carbonate buffers (pH >9), precipitation risk increases.[1]

Technical Protocol: Solubility Determination

Since batch-to-batch variations (crystal habit, amorphous content) can affect saturation limits,
empirical determination is required for critical assays.[1][2] Below is a self-validating workflow
for determining Thermodynamic Equilibrium Solubility.

The "Shake-Flask" Method (Gold Standard)[1][2]

Objective: Determine the absolute solubility limit of the crystalline solid in a specific solvent at
25°C.

Reagents:

2-Morpholinecarboxamide HCI (Solid)[1][2][6]

Target Solvent (e.g., Water, pH 7.4 Buffer)[1][2]

0.45 um PTFE Syringe Filters (Hydrophilic)[2]

HPLC System (UV Detection at 210 nm)[2]

Protocol Steps:

Supersaturation: Add excess solid compound to 2 mL of solvent in a glass vial. Ensure
undissolved solid remains visible (suspension).[1]

o Equilibration: Agitate the vial at 25°C for 24 hours. Why? This allows the solution to reach
thermodynamic equilibrium, overcoming metastable states.[1]

o Phase Separation: Centrifuge the suspension at 10,000 rpm for 10 minutes.

o Filtration: Filter the supernatant through a 0.45 pum filter to remove micro-crystals. Caution:
Discard the first 200 pL of filtrate to account for filter adsorption.
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¢ Quantification: Dilute the filtrate (e.g., 1:100) and analyze via HPLC against a standard
curve.

Visualization: Solubility Workflow

The following diagram outlines the decision process for selecting between Kinetic (High
Throughput) and Thermodynamic (Gold Standard) solubility methods.

Start: 2-Morpholinecarboxamide HCI

Define Goal

Speed/Screening \Accuracy/Dev

Kinetic Solubility Thermodynamic Solubility
(Early Discovery) (Pre-Formulation)

Prepare DMSO Stock Add Excess Solid
(10 mM) to Buffer

Spike into Buffer Shake/Stir

(2% DMSO final) 24-48 Hours

Critical Cantrol Point

Detect Precipitation : Centrifuge & Filter
(Nephelometry) : (0.45 pm)
" T ——————— t __--____-I l
| Result: Precipitation Range 1 Result: Saturation Concentration
| (Approximate) : (Exact g/L)
| o o o o o o o 1
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Figure 1: Decision matrix and workflow for solubility determination, distinguishing between
kinetic screening and thermodynamic validation.

Handling & Stability Considerations
Hygroscopicity Management

As a hydrochloride salt, 2-Morpholinecarboxamide HCI attracts atmospheric moisture.[1]

e Impact: Moisture uptake lowers the gravimetric accuracy.[1] Weighing 10 mg of "wet" salt
may actually deliver only 8 mg of active compound.

o Mitigation: Store in a desiccator at room temperature (<25°C). For analytical weighing, allow
the vial to equilibrate to room temperature before opening to prevent condensation.[1]

Chemical Stability in Solution

While the morpholine ring is stable, the amide bond can be susceptible to hydrolysis under
extreme pH conditions (pH < 2 or pH > 12) over prolonged periods.[1]

 Recommendation: Prepare aqueous stock solutions fresh. If storage is necessary, freeze at
-20°C. Avoid repeated freeze-thaw cycles which can induce precipitation of the free base [3].

[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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